Cas no 1259051-22-3 (methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate
• CAS No: 1259051-22-3
• MF: C₁₁H₈BrFN₂O₂
• MW: 299.095825195313
• MDL: MFCD34551046
• CID: 5613978
• PubChem ID: 51136105
• Update Time: 2025-05-21

methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33048293
• SCHEMBL15939181
• methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate
• AKOS033051869
• 1259051-22-3
• methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carbox ylate
• 1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(4-fluorophenyl)-, methyl ester

• MDL： MFCD34551046
• Inchi： 1S/C11H8BrFN2O2/c1-17-11(16)9-6-10(12)14-15(9)8-4-2-7(13)3-5-8/h2-6H,1H3
• InChI Key： PRTMYIFIDMIKGE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N(C2C=CC(=CC=2)F)N=1

Computed Properties

• Exact Mass: 297.97532g/mol
• Monoisotopic Mass: 297.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 360.9±32.0 °C(Predicted)
• pka: -5.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate

Methyl 3-Bromo-1-(4-Fluorophenyl)-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

Methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate (CAS No. 1259051-22-3) is a versatile organic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound belongs to the class of pyrazole derivatives, which are known for their unique chemical properties and biological activities. The pyrazole ring structure, combined with the bromo and fluoro substituents, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the potential of methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of new drug candidates, particularly in the areas of anti-inflammatory and anti-cancer therapies. The bromo group at position 3 of the pyrazole ring has been shown to enhance the compound's ability to interact with specific biological targets, making it a valuable intermediate in medicinal chemistry.

In agricultural applications, this compound has been investigated for its potential as a herbicide or fungicide. The fluorophenyl group attached to the pyrazole ring enhances the compound's lipophilicity, which is crucial for its absorption and activity in plant systems. Field trials have demonstrated promising results, with the compound showing selective activity against certain crop pathogens without adversely affecting plant growth.

The synthesis of methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization with bromine and fluorine substituents. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural perspective, the compound's molecular formula is C₉H₆BrFNO₃, with a molecular weight of approximately 286 g/mol. Its physical properties, such as melting point and solubility, are critical factors in determining its suitability for various applications. Experimental data indicate that the compound is stable under normal storage conditions but requires specific handling procedures to maintain its integrity during synthesis and application.

Environmental impact studies have also been conducted to assess the safety of methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate. Results suggest that it degrades efficiently under aerobic conditions, minimizing its persistence in soil and water systems. This makes it an environmentally friendly option compared to other synthetic compounds used in similar applications.

In conclusion, methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate (CAS No. 1259051-22-3) is a highly functional compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.